Cas no 2293104-50-2 (tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)-3,3-dimethyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)-3,3-dimethyl-piperidine-1-carboxylate
• CAS No: 2293104-50-2
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 5303981
• Update Time: 2025-11-07

tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)-3,3-dimethyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, α-amino-1-[(1,1-dimethylethoxy)carbonyl]-3,3-dimethyl-, methyl ester
• tert-Butyl 4-(1-amino-2-methoxy-2-oxoethyl)-3,3-dimethylpiperidine-1-carboxylate
• tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)-3,3-dimethyl-piperidine-1-carboxylate

• Inchi： 1S/C15H28N2O4/c1-14(2,3)21-13(19)17-8-7-10(15(4,5)9-17)11(16)12(18)20-6/h10-11H,7-9,16H2,1-6H3
• InChI Key： CMBGORCFSJWPOC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C(=O)OC)N)C(C)(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: 1.7
• Topological Polar Surface Area: 81.9

Additional information on tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)-3,3-dimethyl-piperidine-1-carboxylate

Research Brief on tert-Butyl 4-(1-Amino-2-Methoxy-2-Oxo-Ethyl)-3,3-Dimethyl-Piperidine-1-Carboxylate (CAS: 2293104-50-2)

The compound tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)-3,3-dimethyl-piperidine-1-carboxylate (CAS: 2293104-50-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and functional groups, serves as a crucial intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

One of the key areas of research involving this compound is its role as a building block for protease inhibitors. Proteases are enzymes that play a pivotal role in numerous physiological and pathological processes, making them attractive targets for drug development. The structural features of tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)-3,3-dimethyl-piperidine-1-carboxylate, including its amino and ester functionalities, allow for versatile chemical modifications, enabling the creation of potent and selective inhibitors. Recent synthetic approaches have focused on optimizing the yield and purity of this intermediate, with advancements in catalytic methods and green chemistry principles.

In addition to its synthetic utility, this compound has been investigated for its potential biological activities. Preliminary in vitro studies have demonstrated its moderate inhibitory effects on certain viral proteases, suggesting its applicability in antiviral drug development. Furthermore, its piperidine core is a common motif in central nervous system (CNS) drugs, prompting researchers to explore its derivatives for neuroprotective and cognitive-enhancing properties. These studies are still in the early stages, but the results are promising and warrant further investigation.

The latest research also highlights the importance of tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)-3,3-dimethyl-piperidine-1-carboxylate in the context of personalized medicine. With the growing emphasis on tailored therapies, researchers are leveraging this compound to develop patient-specific drug formulations. Its modular structure allows for the incorporation of various pharmacophores, enabling the design of drugs with improved efficacy and reduced side effects. This approach aligns with the broader trend in pharmaceutical research towards precision medicine.

Despite its potential, challenges remain in the large-scale production and application of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to facilitate its transition from the laboratory to the clinic. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)-3,3-dimethyl-piperidine-1-carboxylate in drug development.

In conclusion, tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)-3,3-dimethyl-piperidine-1-carboxylate (CAS: 2293104-50-2) represents a versatile and promising intermediate in pharmaceutical research. Its applications span from protease inhibitors to CNS therapeutics, reflecting its broad utility. Ongoing studies continue to explore its potential, and with further optimization, this compound could play a pivotal role in the development of next-generation drugs. Researchers and industry professionals are encouraged to stay abreast of the latest developments in this area to capitalize on its opportunities.